Cas no 1428375-38-5 (ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate)

• Product Name: ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate
• CAS No: 1428375-38-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5403572
• Update Time: 2025-10-29

ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-pyridinyloxy)-1-piperidinecarboxylate
• ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate

• Inchi： 1S/C13H18N2O3/c1-2-17-13(16)15-9-6-11(7-10-15)18-12-5-3-4-8-14-12/h3-5,8,11H,2,6-7,9-10H2,1H3
• InChI Key： BOTWJGKKRQTZOT-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(OC2=NC=CC=C2)CC1

Experimental Properties

• Density: 1.167±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 360.1±32.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate

Recent Advances in the Study of Ethyl 4-(Pyridin-2-yloxy)piperidine-1-carboxylate (CAS: 1428375-38-5)

Ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate (CAS: 1428375-38-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound has been identified as a key scaffold in the design of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in the treatment of cancer and inflammatory diseases. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity and selectivity, resulting in improved pharmacological profiles.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the role of ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate in modulating G protein-coupled receptors (GPCRs). The study revealed that derivatives of this compound exhibit high affinity for specific GPCR subtypes, suggesting potential applications in neuropharmacology and the treatment of central nervous system disorders. The findings underscore the compound's versatility as a pharmacophore in drug design.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have facilitated the efficient production of ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, which could enhance its accessibility for industrial and academic research. The optimized protocol features improved yields and reduced environmental impact, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, ethyl 4-(pyridin-2-yloxy)piperidine-1-carboxylate (CAS: 1428375-38-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and GPCR modulation. Continued research into its derivatives and optimization strategies is expected to yield novel therapeutic agents with improved efficacy and safety profiles. This brief highlights the compound's current significance and future prospects in the rapidly evolving field of chemical biology.